Dihydropashanone
Dihydropashanone
Dihydropashanone belongs to the class of organic compounds known as 2'-hydroxy-dihydrochalcones. These are organic compounds containing dihydrochalcone skeleton that carries a hydroxyl group at the 2'-position. Thus, dihydropashanone is considered to be a flavonoid lipid molecule. Dihydropashanone is considered to be a practically insoluble (in water) and relatively neutral molecule.
Brand Name:
Vulcanchem
CAS No.:
41997-41-5
VCID:
VC0016698
InChI:
InChI=1S/C17H18O5/c1-21-14-10-13(19)15(16(20)17(14)22-2)12(18)9-8-11-6-4-3-5-7-11/h3-7,10,19-20H,8-9H2,1-2H3
SMILES:
COC1=C(C(=C(C(=C1)O)C(=O)CCC2=CC=CC=C2)O)OC
Molecular Formula:
C17H18O5
Molecular Weight:
302.32 g/mol
Dihydropashanone
CAS No.: 41997-41-5
Reference Standards
VCID: VC0016698
Molecular Formula: C17H18O5
Molecular Weight: 302.32 g/mol
CAS No. | 41997-41-5 |
---|---|
Product Name | Dihydropashanone |
Molecular Formula | C17H18O5 |
Molecular Weight | 302.32 g/mol |
IUPAC Name | 1-(2,6-dihydroxy-3,4-dimethoxyphenyl)-3-phenylpropan-1-one |
Standard InChI | InChI=1S/C17H18O5/c1-21-14-10-13(19)15(16(20)17(14)22-2)12(18)9-8-11-6-4-3-5-7-11/h3-7,10,19-20H,8-9H2,1-2H3 |
Standard InChIKey | JIPRVIMCAIKNJN-UHFFFAOYSA-N |
SMILES | COC1=C(C(=C(C(=C1)O)C(=O)CCC2=CC=CC=C2)O)OC |
Canonical SMILES | COC1=C(C(=C(C(=C1)O)C(=O)CCC2=CC=CC=C2)O)OC |
Appearance | Yellow powder |
Description | Dihydropashanone belongs to the class of organic compounds known as 2'-hydroxy-dihydrochalcones. These are organic compounds containing dihydrochalcone skeleton that carries a hydroxyl group at the 2'-position. Thus, dihydropashanone is considered to be a flavonoid lipid molecule. Dihydropashanone is considered to be a practically insoluble (in water) and relatively neutral molecule. |
PubChem Compound | 179533 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume